Cas no 39890-96-5 (Pyridine, 3,4,5-trichloro-2-(trifluoromethyl)-)

• Product Name: Pyridine, 3,4,5-trichloro-2-(trifluoromethyl)-
• CAS No: 39890-96-5
• MF: C₆HCl₃F₃N
• MW: 250.433048963547
• CID: 3965430
• PubChem ID: 3927076
• Update Time: 2025-04-22

Pyridine, 3,4,5-trichloro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3,4,5-trichloro-2-(trifluoromethyl)-
• 3,4,5-trichloro-2-(trifluoromethyl)pyridine
• SCHEMBL2146161
• DTXSID201260940
• 39890-96-5
• 3,4,5-trichloro-2-trifluoromethylpyridine
• AKOS004904178
• VUTUIKIUTZWSCN-UHFFFAOYSA-N

• Inchi： 1S/C6HCl3F3N/c7-2-1-13-5(6(10,11)12)4(9)3(2)8/h1H
• InChI Key： VUTUIKIUTZWSCN-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)=NC=C(Cl)C(Cl)=C1Cl

Computed Properties

• Exact Mass: 248.912667Da
• Monoisotopic Mass: 248.912667Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9Ų